2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-mesitylacetamide

• IUPAC Name: 2-[[3-(4-fluorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C27H23FN4O2S/c1-15-12-16(2)23(17(3)13-15)30-22(33)14-35-27-31-24-20-6-4-5-7-21(20)29-25(24)26(34)32(27)19-10-8-18(28)9-11-19/h4-13,29H,14H2,1-3H3,(H,30,33)
• InChI Key: ZWEUDCGAVJSHQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)F)NC5=CC=CC=C53)C
• Molecular Formula: C27H23FN4O2S
• Molecular Weight: 486.6 g/mol
• CAS No.: 536711-63-4

Description

The compound “2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-mesitylacetamide” is a complex organic molecule. It contains an indole nucleus, which is a common structure in many bioactive compounds. Indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Scientific Research Applications

Biginelli Condensations and Heterocycle Synthesis

The research on fluorinated compounds, including those related to the Biginelli reaction, focuses on the synthesis of heterocyclic compounds that have potential applications in pharmaceutical chemistry. For example, Saloutin et al. (2000) discussed the diastereoselective formation of various fluorine-containing pyrimidine derivatives, which are precursors to fused heterocycles, indicating their potential in drug discovery and development Saloutin et al., 2000.

Polyimide Synthesis for Material Science

Polyimides containing pyridine and triphenylamine groups exhibit high thermal stability and are significant for material science applications. Wang et al. (2008) synthesized a series of novel polyimides showing excellent thermal stability and mechanical properties, suitable for high-performance materials Wang et al., 2008.

Radioligands for PET Imaging

The synthesis of selective radioligands, such as [18F]PBR111, for positron emission tomography (PET) imaging of the translocator protein (18 kDa) is a crucial area of research. Dollé et al. (2008) discussed the radiosynthesis of DPA-714, a compound designed with a fluorine atom for in vivo imaging, showing the importance of such compounds in biomedical imaging Dollé et al., 2008.

Anticancer Activity

Compounds with fluorine substitutions, such as 6-Fluorobenzo[b]pyran derivatives, have been evaluated for their anticancer activity. Hammam et al. (2005) synthesized compounds showing anticancer activity at low concentrations, highlighting the potential of fluorine-containing compounds in cancer therapy Hammam et al., 2005.

Anti-inflammatory and Analgesic Activities

Research on the synthesis and evaluation of compounds for anti-inflammatory and analgesic activities is significant. For instance, compounds synthesized by Tozkoparan et al. (1999) exhibited moderate anti-inflammatory activity, suggesting their potential in developing new therapeutic agents Tozkoparan et al., 1999.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. Therefore, this compound could potentially be used in the development of new drugs with a broad range of applications.